Cas no 1029776-81-5 (N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1029776-81-5
• MF: C₂₀H₂₅ClN₄O₄
• MW: 420.889903783798
• CID: 5382271
• Update Time: 2025-08-05

N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-chloro-2,4-dimethoxyphenyl)-2-[[6-methyl-2-(1-piperidinyl)-4-pyrimidinyl]oxy]-
• N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C20H25ClN4O4/c1-13-9-19(24-20(22-13)25-7-5-4-6-8-25)29-12-18(26)23-15-10-14(21)16(27-2)11-17(15)28-3/h9-11H,4-8,12H2,1-3H3,(H,23,26)
• InChI Key： HCGNNFHHCCYGJU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=C(OC)C=C1OC)(=O)COC1C=C(C)N=C(N2CCCCC2)N=1

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Comprehensive Overview of N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1029776-81-5)

The compound N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1029776-81-5) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core and piperidine moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are increasingly exploring its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. The structural complexity of N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide makes it a promising candidate for addressing unmet medical needs, particularly in oncology and inflammatory diseases. Its chloro-dimethoxyphenyl and methyl-pyrimidine groups contribute to its potential bioavailability and binding affinity, key factors in modern drug design.

The synthesis of CAS No. 1029776-81-5 involves multi-step organic reactions, often utilizing Pd-catalyzed cross-coupling or nucleophilic aromatic substitution techniques. These methods are frequently searched by chemists in academic and industrial settings, reflecting the growing interest in green chemistry and atom-economical processes. The compound's acetamide linker provides versatility for further derivatization, making it valuable for structure-activity relationship (SAR) studies.

From an analytical perspective, N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide typically requires characterization by LC-MS, NMR spectroscopy, and X-ray crystallography. These techniques are crucial for quality control in pharmaceutical manufacturing, a topic of high relevance given the increasing regulatory scrutiny on API impurities and polymorph control. The compound's stability under various pH conditions and thermal properties are also important considerations for formulation scientists.

In the context of current research trends, this compound aligns with investigations into allosteric modulators and protein-protein interaction inhibitors. The piperidin-1-yl group in particular may contribute to CNS penetration, making it relevant to neurological disorder research. These aspects connect with frequently searched terms like blood-brain barrier permeability and neuroprotective agents in scientific literature databases.

The agrochemical potential of CAS No. 1029776-81-5 should not be overlooked. Its structural features resemble those of commercial plant growth regulators and pesticide intermediates, areas experiencing growth due to global food security concerns. The dimethoxyphenyl moiety in particular is known to influence herbicidal activity, a property extensively studied in crop protection research.

From a commercial availability standpoint, N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is typically offered by specialty chemical suppliers with >95% purity. Procurement considerations often involve searches for custom synthesis options, bulk quantities, and GMP-grade materials, reflecting diverse application needs across research institutions and pharmaceutical companies.

Environmental and safety profiles of this compound are increasingly important evaluation criteria. While not classified as hazardous, proper handling of organic solvents during its synthesis and use remains essential. This aligns with industry-wide emphasis on EHS compliance and sustainable laboratory practices, topics frequently addressed in chemical industry forums and regulatory guidelines.

Future research directions for CAS No. 1029776-81-5 may explore its potential in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold. These cutting-edge therapeutic approaches represent hot topics in medicinal chemistry, with growing numbers of publications and patent applications referencing such technologies. The compound's modular structure makes it particularly suitable for these innovative drug discovery paradigms.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide represents a versatile chemical entity with broad potential across multiple research domains. Its structural features address current challenges in drug discovery, agrochemical development, and chemical biology, making it a compound of continuing interest to the scientific community. As research methodologies advance, particularly in AI-assisted drug design and cryo-EM structure determination, the applications of this molecule will likely expand further.